Cas no 251554-42-4 (5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-1-nitro-)

• Product Name: 5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-1-nitro-
• CAS No: 251554-42-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 246410
• PubChem ID: 11458385
• Update Time: 2025-04-19

5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-1-nitro-
• 1-NITRO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-5-ONE
• 1-Nitro-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
• 1-Nitro-6,7,8,9-tetrahydro-benzocyclohepten-5-one
• 6-nitro-2,3,4,5-tetrahydrobenzocycloheptan-1-one
• DEZYIODQPTXKAX-UHFFFAOYSA-N
• 251554-42-4
• P16923
• 1-nitro-6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-one
• AKOS027379114
• AS-53707
• 1-NITRO-6,7,8,9-TETRAHYDROBENZO[7]ANNULEN-5-ONE
• 1-nitro-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one
• MFCD09038077
• SCHEMBL4573599

• Inchi： 1S/C11H11NO3/c13-11-7-2-1-4-8-9(11)5-3-6-10(8)12(14)15/h3,5-6H,1-2,4,7H2
• InChI Key： DEZYIODQPTXKAX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 3.02710